Cas no 132930-70-2 (Amphidinol)

• Product Name: Amphidinol
• CAS No: 132930-70-2
• MF: C₇₃H₁₂₆O₂₇S
• MW: 1467.83036565781
• CID: 2014161
• Update Time: 2025-04-21

Amphidinol Chemical and Physical Properties

Names and Identifiers

• Amphidinol

• Inchi： 1S/C73H126O27S/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-32-56(81)67(90)72-70(93)61(86)43-63(99-72)71(94)66(89)47(4)35-38-55(80)62-42-60(85)69(92)73(98-62)68(91)57(82)39-45(2)33-36-53(79)41-59(84)65(88)48(5)40-58(83)64(87)46(3)34-37-52(78)29-22-28-50(76)25-20-24-49(75)26-21-27-51(77)30-23-31-54(44-74)100-101(95,96)97/h6-8,11-16,19,23,30,32,39,46,48-94H,1,4,9-10,17-18,20-22,24-29,31,33-38,40-44H2,2-3,5H3,(H,95,96,97)/b8-7+,12-11+,14-13+,16-15+,30-23-,32-19-,45-39-
• InChI Key： RVARPEICMQDLTG-JUKZMYJKSA-N
• SMILES： CC(C(C(CC(C(C(CC(CC/C(=C\C(C(C1C(O)C(O)CC(C(CCC(C(C(C2OC(C(C(/C=C\CC/C=C/C=C/C=C/CC/C=C/C=C)O)O)C(O)C(O)C2)O)O)=C)O)O1)O)O)/C)O)O)O)C)O)O)CCC(CCCC(CCCC(CCCC(/C=C\CC(OS(=O)(=O)O)CO)O)O)O)O

Computed Properties

• Exact Mass: 1488.803
• Monoisotopic Mass: 1488.803
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 102
• Rotatable Bond Count: 54
• Complexity: 2570
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 27
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 518A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds